5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile

• IUPAC Name: 5-chloro-6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H18ClN5O/c1-12-6-16(22-11-21-12)24-10-13-2-4-23(5-3-13)17-15(18)7-14(8-19)9-20-17/h6-7,9,11,13H,2-5,10H2,1H3
• InChI Key: HEMPEBGPDHKLIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)OCC2CCN(CC2)C3=C(C=C(C=N3)C#N)Cl
• Molecular Formula: C17H18ClN5O
• Molecular Weight: 343.8 g/mol

Description

5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile is a useful research compound. Its molecular formula is C17H18ClN5O and its molecular weight is 343.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Research has explored the synthesis of pyridine derivatives, including nicotinamide derivatives, with potential antimicrobial and antifungal activities. These compounds were synthesized through various chemical reactions, indicating their relevance in developing new antimicrobial agents (Othman, 2013).

Pharmacological Effect Evaluation

Another study focused on synthesizing heterocyclic compounds containing the coumarin ring and evaluating their pharmacological effects. The research aimed at understanding the cytotoxicity of these compounds against different cancer cell lines, highlighting the chemical's potential in cancer research (Fikry et al., 2015).

Oxidation Processes

The oxidation of amines to produce nitriles, ketones, and lactams has been studied, demonstrating the compound's utility in synthetic organic chemistry. This research could aid in the development of new synthetic pathways for various chemicals (Moriarty et al., 1988).

Neonicotinoid-Nicotinic Receptor Interaction

Compounds related to "5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile" have been synthesized to probe the interaction between Drosophila neonicotinoid-nicotinic acetylcholine receptors. This research contributes to the understanding of insecticide action at the molecular level, potentially leading to the development of more effective insecticides (Zhang, Tomizawa, & Casida, 2004).

Antiproliferative Activity

A novel class of 6-indolypyridine-3-carbonitrilile derivatives, synthesized through a multicomponent reaction, was evaluated for antiproliferative activities against several cancer cell lines. The synthesis and biological evaluation of these compounds underscore their potential in the development of new anticancer drugs (El-Sayed et al., 2014).